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Compound of Interest

Compound Name: Pantothenic acid, calcium salt, D-

CAS No.: 15773-29-2

Cat. No.: B1262190

Get Quote

As drug development pipelines and large-scale mammalian cell culture operations scale up,

the logistical management of biologically active but "non-hazardous" materials often becomes a

regulatory blind spot. D-Calcium Pantothenate (CAS: 137-08-6)—the calcium salt of Vitamin B5

—is highly ubiquitous. While it holds a Generally Recognized As Safe (GRAS) status and

features virtually zero acute toxicity, operational handling of the bulk powder introduces specific

facility safety challenges.

This guide provides an authoritative, self-validating framework for the safe handling, solution

preparation, and chemical disposal of D-Calcium Pantothenate, moving beyond basic Safety

Data Sheet (SDS) summaries to explain the physical causality behind these necessary

precautions.

Mechanistic Safety: Understanding Physical
Hazards Over Chemical Toxicity
To build a trusted laboratory safety culture, scientists must understand why a protocol exists. D-

Calcium Pantothenate is not chemically toxic, but its physical form dictates stringent

operational protocols.
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Combustible Dust Hazard: Like many finely milled organic powders, dry D-Calcium

Pantothenate presents a severe dust explosion hazard when dispersed in the air at sufficient

concentrations alongside an ignition source [1].

Causality: The massive surface area of the fine powder allows for rapid, localized

oxidation. In a confined, unventilated space, accumulated fine dust can ignite and burn

fiercely [2].

Hygroscopicity & Agglomeration: The calcium salt is inherently hygroscopic.

Causality: If exposed to ambient humidity, the electrostatic powder rapidly absorbs water

to form sticky agglomerates. This alters the molecular weight by forming hydrates,

severely compromising the accuracy of downstream molarity during gravimetric

measurement.

Thermal Decomposition: The material is heat-sensitive [3]. When subjected to high heat or

fire conditions, it decomposes to emit toxic fumes, including carbon monoxide, carbon

dioxide, and nitrogen oxides [4].

Quantitative Safety & Regulatory Profile
To streamline your facility’s chemical inventory audits, the essential physicochemical and

regulatory data is summarized below.
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Parameter Value
Logistical
Implication

Reference

CAS Number 137-08-6

Standard identifier for

inventory and

procurement.

[5]

Oral LD50 (Rat) > 10,000 mg/kg

Virtually non-toxic; no

acute poisoning risk

from incidental

exposure.

OSHA Hazard
Not classified as

hazardous

Standard PPE

(gloves, safety

glasses) is sufficient.

[5]

RCRA Waste Code Non-hazardous waste

Does not require

specialized toxic

waste manifesting.

DOT / IATA Status Not dangerous goods

Exempt from strict

shipping surcharges

and transport

regulations.

[3]

Experimental Workflow: Validated Stock Solution
Preparation
Because D-Calcium Pantothenate is frequently used as a critical supplement in chemically

defined media, preparing a reliable 100 mM stock solution requires a self-validating protocol to

prevent downstream assay failure.

Objective: Prepare a sterile 100 mM D-Calcium Pantothenate stock solution without

compromising molecular integrity.

Step-by-Step Methodology & Validation Checks:
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Gravimetric Measurement under Controlled Humidity: Weigh the necessary mass of the

powder in a low-humidity environment.

Causality: Prevents ambient water absorption from skewing the true mass.

Validation Check: The mass reading on the analytical balance must stabilize and remain

constant over a 30-second window. A creeping mass indicates moisture absorption.

Dissolution in Solvent: Add the powder to cell-culture grade ddH2O.

Causality: The compound is highly soluble in water, but mechanical agitation (e.g.,

magnetic stirring) is required to break up surface-tension agglomerates.

Validation Check: Visual inspection under strong lighting. The solution must be optically

clear with zero particulate scattering. Any turbidity indicates incomplete dissolution.

pH Verification: Measure the pH of the dissolved solution.

Validation Check: The unbuffered solution should naturally fall between pH 6.8 and 8.0.

Deviations outside this range indicate potential contamination or degradation.

Sterile Filtration (Cold Sterilization): Pass the solution through a 0.22 µm PES

(Polyethersulfone) syringe filter inside a biosafety cabinet.

Causality: D-Calcium Pantothenate is heat-sensitive; autoclaving the solution will cause

thermal decomposition and irreversible loss of biological activity[3].

Validation Check: Perform a post-filtration bubble-point test on the filter membrane to

guarantee absolute sterility and structural integrity of the filter.

Proper Disposal & Spill Cleanup Procedures
Despite its GRAS status, D-Calcium Pantothenate must not be arbitrarily flushed into municipal

waste streams. High concentrations of biological nutrients can cause severe biochemical

oxygen demand (BOD) spikes in local wastewater treatment plants, leading to microbial

blooms[4].
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A. Solid Powder Waste Disposal
Segregation: Collect all surplus, expired, or non-recyclable solid powder. Do not dispose of it

in standard municipal trash bins[3].

Containment: Place the powder in a clearly labeled, sealable, dry container.

Transfer: Offer the sealed containers to a licensed chemical waste disposal facility[6].

Contaminated packaging (bottles, bags) must be disposed of as unused product[3].

B. Aqueous Waste Disposal
Dilution: For small volumes of low-concentration solutions (e.g., spent media), verify your

facility's specific wastewater permit.

Collection: For bulk high-concentration stock solutions, collect the liquid in a designated

"Non-Hazardous Aqueous Waste" carboy.

Treatment: Ensure the waste is picked up by your licensed disposal vendor to prevent

unauthorized discharge into drains, sewers, or waterways.

C. Acute Spill Response Workflow
When a bottle is dropped or a large quantity of powder is spilled, the primary concern is the

formation of a combustible dust cloud.

Evacuate & Isolate: If a visible dust cloud forms, clear the immediate area of personnel and

move upwind. Ensure there are no open flames, active hot plates, or static discharge

sources nearby[1].

Dry Cleanup: Once settled, use non-sparking tools to sweep up the spilled material[4]. Avoid

utilizing standard vigorous sweeping motions that kick the powder back into the air[2].

Containment: Place the swept powder into a clean, dry, labeled plastic bag or waste

container.

Final Wash: Wipe down the contaminated surface with large amounts of water to dissolve

the residual micro-particulates, and wipe dry with standard lab protocols[2].
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Waste Logistics Decision Tree
The following diagram summarizes the rapid-response operational logic for evaluating spills

and disposing of D-Calcium Pantothenate safely.

D-Calcium Pantothenate
Spill/Waste Event

State of Material?

Solid Powder Waste Aqueous Solution Waste

Dust Cloud Present?

Absorb with Inert Material
or Flush with Water

Evacuate Area & Wait
Eliminate Ignition Sources

Yes

Use Non-Sparking Tools
Sweep into Sealed Container

No

Transfer to Licensed
Chemical Waste Facility
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Fig 1: Logical decision tree for D-Calcium Pantothenate spill response and waste disposal

workflows.

References
[5] 2.[2] 3.[6]

[3] 5.[4] 6. 7.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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